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Compound of Interest

Compound Name: Carboxy-PEG4-phosphonic acid

Cat. No.: B606479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling procedures

for Carboxy-PEG4-phosphonic acid, a heterobifunctional PEG linker commonly utilized in the

synthesis of Proteolysis Targeting Chimeras (PROTACs) and for the pegylation of proteins,

peptides, and nanoparticles. Due to the limited availability of in-depth toxicological data in the

public domain, this guide emphasizes best practices in laboratory safety and handling based

on available safety data sheets for the compound and its derivatives.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of Carboxy-PEG4-phosphonic
acid is fundamental to its safe handling and use in experimental settings. The following table

summarizes these key properties.
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Property Value Source

CAS Number 1623791-69-4
--INVALID-LINK--, --INVALID-

LINK--

Molecular Formula C₁₁H₂₃O₉P
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 330.27 g/mol
--INVALID-LINK--, --INVALID-

LINK--

Appearance Liquid

BroadPharm Safety Data

Sheet for Carboxy-PEG4-

phosphonic acid ethyl ester

Purity ≥96% - 98%
--INVALID-LINK--, --INVALID-

LINK--

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for Carboxy-PEG4-phosphonic acid is not widely

available, an SDS for the closely related "Carboxy-PEG4-phosphonic acid ethyl ester"

indicates that the substance is not classified as hazardous. However, as with any chemical, it

should be handled with care by personnel trained in handling potentially hazardous materials.

The following table outlines recommended safety and handling procedures.
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Aspect Recommendation Source

Engineering Controls
Use only in a chemical fume

hood.

BroadPharm Safety Data

Sheet

Personal Protective Equipment

(PPE)

Wear chemical-resistant

gloves and safety goggles.

BroadPharm Safety Data

Sheet

General Hygiene

Wash thoroughly after

handling. Wash contaminated

clothing before reuse.

BroadPharm Safety Data

Sheet

Conditions to Avoid Heat, flames, and sparks.
BroadPharm Safety Data

Sheet

Materials to Avoid Oxidizing agents.
BroadPharm Safety Data

Sheet

First Aid Measures
In the event of exposure, the following first aid measures are recommended based on the SDS

for Carboxy-PEG4-phosphonic acid ethyl ester.
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Exposure Route First Aid Protocol Source

Skin Contact

Immediately wash the skin with

copious amounts of water for

at least 15 minutes while

removing contaminated

clothing and shoes. If irritation

persists, seek medical

attention.

BroadPharm Safety Data

Sheet

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes, ensuring

adequate flushing by

separating the eyelids with

fingers. If irritation persists,

seek medical attention.

BroadPharm Safety Data

Sheet

Inhalation

Remove to fresh air. In severe

cases or if symptoms persist,

seek medical attention.

BroadPharm Safety Data

Sheet

Ingestion

Wash out the mouth with

copious amounts of water for

at least 15 minutes. Seek

medical attention.

BroadPharm Safety Data

Sheet

Storage and Stability
Proper storage is crucial to maintain the integrity and stability of Carboxy-PEG4-phosphonic
acid.
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Condition Recommendation Source

Long-term Storage
Store in closed vessels,

refrigerated at -20°C.
--INVALID-LINK--

Shipping
Shipped at ambient

temperature.
--INVALID-LINK--

In-use (in solvent) Store at -80°C for up to 1 year. --INVALID-LINK--

Experimental Protocols and Workflows
Detailed experimental protocols for the safety and toxicity testing of Carboxy-PEG4-
phosphonic acid are not available in the public domain. Researchers should develop their

own protocols in accordance with institutional and regulatory guidelines.

The following diagram illustrates a logical workflow for the safe handling of Carboxy-PEG4-
phosphonic acid in a laboratory setting.
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Safe Handling Workflow for Carboxy-PEG4-phosphonic acid.

Disclaimer: The information provided in this guide is intended for use by qualified professionals

and is based on currently available data. It is not exhaustive and does not constitute a formal

safety assessment. Users should always consult the most up-to-date Safety Data Sheet (SDS)

provided by the supplier and adhere to all applicable institutional and governmental safety

regulations. No warranty, expressed or implied, is made and no liability is assumed resulting

from the use of this information.

To cite this document: BenchChem. [Carboxy-PEG4-phosphonic Acid: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b606479#carboxy-peg4-phosphonic-acid-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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